Cas no 2138536-96-4 (2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid
• CAS No: 2138536-96-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5714288
• PubChem ID: 67683783
• Update Time: 2025-07-23

2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid
• EN300-1145332
• 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylicacid
• AKOS034181545
• SCHEMBL8758676
• 2138536-96-4
• 2,3-Pyridinedicarboxylic acid, 5-(methoxymethyl)-, 2-methyl ester

• Inchi： 1S/C10H11NO5/c1-15-5-6-3-7(9(12)13)8(11-4-6)10(14)16-2/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： ICPQGDXWRBYXJA-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN=C(C(=O)OC)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 421.8±45.0 °C(Predicted)
• pka: 2.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid

Introduction to 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138536-96-4)

2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138536-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The structural features of 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid, particularly the presence of ester and ether functional groups, make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The compound’s molecular structure consists of a pyridine core substituted with a methoxycarbonyl group at the 2-position and a methoxymethyl group at the 5-position, along with a carboxylic acid moiety at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that are highly valuable in synthetic chemistry. The ester group enhances reactivity in nucleophilic substitution reactions, while the methoxymethyl group provides additional stability and solubility characteristics. These attributes make 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid a promising candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. Pyridines are ubiquitous in bioactive molecules, contributing to their binding affinity and metabolic stability. The specific modifications present in 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid align well with current trends in medicinal chemistry, particularly in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound’s ability to serve as a precursor for more complex structures has been highlighted in several cutting-edge research studies.

One notable application of 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. Researchers have leveraged the compound’s structural motifs to develop molecules that disrupt aberrant signaling pathways by inhibiting key regulatory proteins. Preliminary studies have demonstrated promising results in vitro, suggesting potential therapeutic efficacy.

The synthesis of 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the ester and ether groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These methodologies underscore the compound’s importance as a building block in modern synthetic organic chemistry.

From a pharmacological perspective, the biological activity of derivatives derived from 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid remains an area of active investigation. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with desirable pharmacokinetic profiles. The ester group at the 2-position provides a site for further chemical modification, allowing researchers to fine-tune solubility, bioavailability, and target specificity. Such flexibility is crucial for optimizing drug candidates for clinical development.

The industrial relevance of 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds for high-throughput screening campaigns aimed at discovering new drugs. The compound’s structural complexity and functional diversity make it an attractive addition to such libraries. Moreover, its compatibility with green chemistry principles—such as solvent efficiency and catalytic processes—aligns with industry trends toward sustainable drug development practices.

In conclusion, 2-(Methoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138536-96-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its role as an intermediate in drug discovery underscores its importance in modern medicinal research. As advancements continue to emerge from interdisciplinary collaborations between chemists, biologists, and computational scientists, the potential applications of this compound are expected to expand further, contributing to innovative therapeutic solutions for global health challenges.